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Compound of Interest

Compound Name: ML-792

Cat. No.: B609176

For Immediate Use by Laboratory Professionals

This document provides essential guidance on the proper disposal procedures for ML-792, a
potent and selective SUMO-activating enzyme (SAE) inhibitor used in research. Given the
absence of a publicly available, specific Safety Data Sheet (SDS) detailing disposal protocols,
the following procedures are based on established best practices for the disposal of biologically
active, small molecule research compounds.

It is imperative that all personnel consult their institution's Environmental Health and Safety
(EHS) department to ensure full compliance with local, state, and federal regulations. This
guide serves to supplement, not replace, institutional protocols.

Core Safety and Handling Characteristics

Proper handling and storage are critical precursors to safe disposal. The following table
summarizes key operational data for ML-792.
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Parameter Value Source
Storage (Powder) 3 years at -20°C Selleck Chemicals[1]
Storage (Stock Solution in 1 year at -80°C, 1 month at ]
Selleck Chemicals[1]
DMSO) -20°C
- Soluble in DMSO, 0.1N Axon Medchem[2], Selleck
Solubility

NaOH(aq), and 0.1N HCl(aq) Chemicals[1]

Appearance White solid/powder N/A

Potent enzyme inhibitor;
Primary Hazard Profile potential effects on cell N/A
proliferation.[1][3]

Experimental Protocol: ML-792 Waste Disposal

The following step-by-step methodology outlines the recommended procedure for the safe
disposal of various forms of ML-792 waste.

l. Waste Segregation and Collection

o Designated Waste Containers: All waste streams containing ML-792 must be collected in
separate, clearly labeled, and leak-proof hazardous waste containers.[4][5] Do not mix ML-
792 waste with other chemical waste unless explicitly permitted by your EHS office.

e Labeling: Label all ML-792 waste containers with "Hazardous Waste," the full chemical name
"ML-792," and the primary hazard (e.qg., "Toxic," "Biologically Active Compound").

e Personal Protective Equipment (PPE): At a minimum, standard laboratory PPE, including a
lab coat, safety glasses, and chemical-resistant gloves, must be worn when handling ML-
792 and its waste.

Il. Disposal of Solid ML-792 Waste

o Unused/Expired Powder: Collect any unused or expired solid ML-792 in its original container
or a securely sealed, compatible container.
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o Contaminated Labware: Dispose of items such as weighing boats, contaminated pipette tips,
and gloves as solid chemical waste. These items should be collected in a designated, lined
hazardous waste container.

lll. Disposal of Liquid ML-792 Waste

e Solvent-Based Solutions (e.g., DMSO):

o Collect all solutions of ML-792 in organic solvents in a dedicated, sealed container for
halogenated or non-halogenated solvent waste, as appropriate. Do not dispose of down
the drain.[5]

o The first rinse of any container that held an ML-792 stock solution must be collected as
hazardous waste.[4]

e Aqueous Solutions:
o Collect aqueous solutions of ML-792 in a designated aqueous hazardous waste container.

o The pH of the collected aqueous waste should be maintained between 5 and 10 before
collection by EHS, unless otherwise specified by your institution.[5]

IV. Decontamination of Glassware

« Initial Rinse: All glassware that has come into contact with ML-792 must be rinsed with a
suitable solvent (e.g., ethanol or acetone) to remove residual compound. This initial rinsate is
considered hazardous waste and must be collected in the appropriate liquid waste container.

[4]15]

e Subsequent Cleaning: After the initial hazardous rinse, glassware can typically be washed
using standard laboratory procedures.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper segregation and
disposal of ML-792 waste streams.
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ML-792 Waste Disposal Workflow

ML-792 Waste Generation
Solid Waste

(Unused powder, contaminated labware)

Contaminated Glassware

Liquid Waste
(Solutions, rinsates)

Perform Initial Solvent Rinse

A4

Collect in Labeled
Solid Hazardous Waste Container

Collect Rinsate as | Proceed to Standard
Liquid Hazardous Waste "| Glassware Washing

Aqueous Solution?

No

Collect in Labeled Collect in Labeled
Aqueous Waste Container Solvent Waste Container

Arrange for EHS Pick-up

Click to download full resolution via product page

Caption: Workflow for the safe segregation and disposal of ML-792 waste.
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By adhering to these general guidelines and, most importantly, your institution's specific
protocols, you can ensure the safe and compliant disposal of ML-792 waste, protecting both
laboratory personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b609176?utm_src=pdf-body
https://www.benchchem.com/product/b609176?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/ml792.html
https://www.axonmedchem.com/3109-ml-792?___store=axon_euro&___from_store=axon_usd
https://pubmed.ncbi.nlm.nih.gov/28892090/
https://pubmed.ncbi.nlm.nih.gov/28892090/
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b609176#ml-792-proper-disposal-procedures
https://www.benchchem.com/product/b609176#ml-792-proper-disposal-procedures
https://www.benchchem.com/product/b609176#ml-792-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609176?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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